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Compound of Interest

Compound Name: Sulfuric acid;tridecan-2-ol

Cat. No.: B15443195 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tridecan-2-yl sulfate is a secondary alkyl sulfate surfactant that holds potential as a wetting

agent in various experimental applications. Its amphiphilic nature, characterized by a C13 alkyl

chain and a sulfate headgroup, allows it to reduce the surface tension of aqueous solutions,

thereby promoting the wetting and spreading of liquids on solid surfaces. This property is

particularly valuable in research and drug development for enhancing the solubility and

dispersion of hydrophobic compounds, improving the efficacy of cleaning and surface treatment

protocols, and as a component in formulation studies.

These application notes provide an overview of the physicochemical properties of a

representative C13 secondary alkyl sulfate, along with detailed protocols for its characterization

and use in common laboratory applications.

Physicochemical Properties
The wetting and detergent properties of tridecan-2-yl sulfate are dictated by its

physicochemical characteristics. The following table summarizes key quantitative data for a

representative C13 secondary alkyl sulfate, based on values reported for structurally similar

surfactants.
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Property Representative Value Description

Molecular Formula C13H27NaO4S

The chemical formula for the

sodium salt of tridecan-2-yl

sulfate.

Molecular Weight 302.4 g/mol
The mass of one mole of the

substance.

Critical Micelle Concentration

(CMC)
~2-3 mM

The concentration at which

surfactant molecules begin to

form micelles in an aqueous

solution.[1]

Surface Tension at CMC

(γcmc)
~27-30 mN/m

The minimum surface tension

of an aqueous solution

containing the surfactant at or

above its CMC.[1]

Experimental Protocols
Protocol 1: Determination of Critical Micelle
Concentration (CMC) by Surface Tensiometry
This protocol describes the determination of the CMC of tridecan-2-yl sulfate using a surface

tensiometer.

Materials:

Tridecan-2-yl sulfate

Deionized water

Surface tensiometer (e.g., Du Noüy ring or Wilhelmy plate method)

Precision balance

Glassware
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Procedure:

Prepare a stock solution of 100 mM tridecan-2-yl sulfate in deionized water.

Create a series of dilutions from the stock solution, ranging from 0.01 mM to 50 mM.

Calibrate the surface tensiometer according to the manufacturer's instructions.

Measure the surface tension of each dilution, starting from the most dilute solution to the

most concentrated, to minimize cross-contamination.

Record the surface tension for each concentration.

Plot the surface tension as a function of the logarithm of the tridecan-2-yl sulfate

concentration.

The CMC is the concentration at which the surface tension plateaus. This can be determined

by the intersection of the two linear portions of the graph.

Solution Preparation Surface Tension Measurement Data Analysis

Prepare 100 mM Stock Solution Create Serial Dilutions
(0.01 mM to 50 mM) Calibrate Tensiometer Measure Surface Tension

(Dilute to Concentrated) Record Data Plot Surface Tension vs. log(Concentration) Determine CMC from Plot Inflection

Click to download full resolution via product page

Caption: Workflow for CMC Determination.

Protocol 2: Evaluation of Wetting Properties by Contact
Angle Measurement
This protocol outlines the procedure for assessing the wetting ability of tridecan-2-yl sulfate

solutions on a solid substrate.

Materials:
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Tridecan-2-yl sulfate solutions (prepared as in Protocol 3.1)

Solid substrate (e.g., glass slide, polymer film)

Contact angle goniometer

Micropipette

Procedure:

Clean the solid substrate thoroughly to ensure a uniform surface.

Place the substrate on the goniometer stage.

Using a micropipette, carefully deposit a small droplet (e.g., 5 µL) of a tridecan-2-yl sulfate

solution onto the substrate.

Immediately capture an image of the droplet and measure the contact angle between the

droplet and the substrate.

Repeat the measurement with solutions of different concentrations.

A lower contact angle indicates better wetting properties.[2][3][4]

Plot the contact angle as a function of surfactant concentration.
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Experimental Setup

Measurement

Analysis

Clean Substrate

Place on Goniometer

Deposit 5 µL Droplet

Capture Image

Measure Contact Angle

Repeat for Different Concentrations

Plot Contact Angle vs. Concentration
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Caption: Contact Angle Measurement Workflow.
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Protocol 3: Use of Tridecan-2-yl Sulfate in a Cell-Based
Assay
This protocol provides a general guideline for using tridecan-2-yl sulfate to improve the

dispersion of a hydrophobic test compound in a cell-based assay.

Materials:

Tridecan-2-yl sulfate

Hydrophobic test compound

Cell culture medium

Cultured cells in a multi-well plate

Solvent for the test compound (e.g., DMSO)

Procedure:

Determine the appropriate concentration of tridecan-2-yl sulfate: Perform a cytotoxicity assay

(e.g., MTT or LDH assay) to determine the maximum non-toxic concentration of tridecan-2-yl

sulfate for the cell line being used.

Prepare a concentrated stock solution of the hydrophobic test compound in a suitable

solvent.

Prepare the final treatment medium by diluting the test compound stock solution into the cell

culture medium containing a sub-toxic concentration of tridecan-2-yl sulfate. The surfactant

should be added to the medium before the test compound to aid in its dispersion.

Vortex the treatment medium thoroughly to ensure a uniform dispersion of the test

compound.

Remove the existing medium from the cultured cells and replace it with the treatment

medium.

Incubate the cells for the desired period and proceed with the specific assay protocol.
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Hypothetical Signaling Pathway: Cellular Response
to Surfactant-Induced Membrane Perturbation
The introduction of a surfactant like tridecan-2-yl sulfate into a cellular environment can lead to

interactions with the cell membrane. While specific signaling pathways for tridecan-2-yl sulfate

are not well-defined, a generalized response to membrane stress can be hypothesized.
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Caption: Hypothetical Cellular Response Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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